2-(2,5-dioxo-1-imidazolidinyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}acetamide

• IUPAC Name: 2-(2,5-dioxoimidazolidin-1-yl)-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]acetamide
• InChI: InChI=1S/C18H23N3O4/c1-25-14-6-4-13(5-7-14)18(8-2-3-9-18)12-20-15(22)11-21-16(23)10-19-17(21)24/h4-7H,2-3,8-12H2,1H3,(H,19,24)(H,20,22)
• InChI Key: QXNFLMQAZLBJRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCCC2)CNC(=O)CN3C(=O)CNC3=O
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives of this compound involves a series of reactions under mild conditions, yielding significant results. For instance, Nikaljea, Choudharia, and Une (2012) discuss the synthesis of related acetamide derivatives showing hypoglycemic activity in animal models (Nikaljea, Choudharia, & Une, 2012). This highlights the compound's relevance in synthesizing pharmacologically active derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been extensively studied. Sethusankar et al. (2002) explored a compound with a similar structure, revealing its planar imidazolidine-2,4-dione system and unique dihedral angles involving the imidazolidine and phenyl rings (Sethusankar et al., 2002). Such studies are crucial for understanding the spatial arrangement of atoms and its implications.

Chemical Reactions and Properties

Chemical reactions involving this compound often result in the formation of novel structures with varied biological activities. For instance, Koppireddi et al. (2013) synthesized novel thiazolidin acetamide derivatives exhibiting anti-inflammatory and antioxidant properties (Koppireddi et al., 2013). These reactions showcase the compound's versatility in forming bioactive molecules.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this and similar compounds.